7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-methylamino-purine-2,6-dione
7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-methylamino-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
111038-26-7
VCID:
VC0028276
InChI:
InChI=1S/C11H17N5O4/c1-12-10-13-8-7(16(10)4-6(18)5-17)9(19)15(3)11(20)14(8)2/h6,17-18H,4-5H2,1-3H3,(H,12,13)
SMILES:
CNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C
Molecular Formula:
C11H17N5O4
Molecular Weight:
283.28 g/mol
7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-methylamino-purine-2,6-dione
CAS No.: 111038-26-7
Main Products
VCID: VC0028276
Molecular Formula: C11H17N5O4
Molecular Weight: 283.28 g/mol
| CAS No. | 111038-26-7 |
|---|---|
| Product Name | 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-methylamino-purine-2,6-dione |
| Molecular Formula | C11H17N5O4 |
| Molecular Weight | 283.28 g/mol |
| IUPAC Name | 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-(methylamino)purine-2,6-dione |
| Standard InChI | InChI=1S/C11H17N5O4/c1-12-10-13-8-7(16(10)4-6(18)5-17)9(19)15(3)11(20)14(8)2/h6,17-18H,4-5H2,1-3H3,(H,12,13) |
| Standard InChIKey | PCYJXCVNFNAIHS-UHFFFAOYSA-N |
| SMILES | CNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C |
| Synonyms | 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-methylamino-purine-2,6-dione |
| PubChem Compound | 3066706 |
| Last Modified | Nov 11 2021 |
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